Cas no 948853-53-0 (1-(2,6-Difluoro-benzoyl)-piperidin-4-one)

1-(2,6-Difluoro-benzoyl)-piperidin-4-one is a fluorinated organic compound featuring a piperidin-4-one core substituted with a 2,6-difluorobenzoyl group. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. Its ketone functionality allows for further derivatization, enabling the synthesis of diverse heterocyclic scaffolds. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its well-defined chemical properties facilitate its use in targeted synthetic pathways, particularly in the development of fluorinated active ingredients.
1-(2,6-Difluoro-benzoyl)-piperidin-4-one structure
948853-53-0 structure
Product Name:1-(2,6-Difluoro-benzoyl)-piperidin-4-one
CAS No:948853-53-0
MF:C12H11F2NO2
MW:239.21805024147
MDL:MFCD09942573
CID:4721872
Update Time:2025-10-28

1-(2,6-Difluoro-benzoyl)-piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-DIFLUORO-BENZOYL)-PIPERIDIN-4-ONE
    • 1-(2,6-difluorobenzoyl)piperidin-4-one
    • 4-Piperidinone, 1-(2,6-difluorobenzoyl)-
    • YWSDKASTJVEUHW-UHFFFAOYSA-N
    • SBB099078
    • 1-[(2,6-difluorophenyl)carbonyl]piperidin-4-one
    • 1-(2,6-Difluoro-benzoyl)-piperidin-4-one
    • MDL: MFCD09942573
    • Inchi: 1S/C12H11F2NO2/c13-9-2-1-3-10(14)11(9)12(17)15-6-4-8(16)5-7-15/h1-3H,4-7H2
    • InChI Key: YWSDKASTJVEUHW-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(N1CCC(CC1)=O)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Topological Polar Surface Area: 37.4

1-(2,6-Difluoro-benzoyl)-piperidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB302233-500 mg
1-(2,6-Difluoro-benzoyl)-piperidin-4-one; 95%
948853-53-0
500MG
€187.80 2022-03-03
abcr
AB302233-1 g
1-(2,6-Difluoro-benzoyl)-piperidin-4-one; 95%
948853-53-0
1g
€262.50 2022-03-03
abcr
AB302233-5 g
1-(2,6-Difluoro-benzoyl)-piperidin-4-one; 95%
948853-53-0
5g
€752.20 2022-03-03
Apollo Scientific
PC446094-500mg
1-(2,6-Difluorobenzoyl)piperidin-4-one
948853-53-0 95+%
500mg
£120.00 2023-09-02
Apollo Scientific
PC446094-1g
1-(2,6-Difluorobenzoyl)piperidin-4-one
948853-53-0 95+%
1g
£182.00 2023-09-02
Apollo Scientific
PC446094-5g
1-(2,6-Difluorobenzoyl)piperidin-4-one
948853-53-0 95+%
5g
£609.00 2023-09-02
abcr
AB302233-500mg
1-(2,6-Difluoro-benzoyl)-piperidin-4-one, 95%; .
948853-53-0 95%
500mg
€221.60 2025-04-14
abcr
AB302233-1g
1-(2,6-Difluoro-benzoyl)-piperidin-4-one, 95%; .
948853-53-0 95%
1g
€311.30 2025-04-14
abcr
AB302233-5g
1-(2,6-Difluoro-benzoyl)-piperidin-4-one, 95%; .
948853-53-0 95%
5g
€900.30 2025-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1576388-500mg
1-(2,6-Difluorobenzoyl)piperidin-4-one
948853-53-0 98%
500mg
¥1722.00 2024-04-24

Additional information on 1-(2,6-Difluoro-benzoyl)-piperidin-4-one

Comprehensive Overview of 1-(2,6-Difluoro-benzoyl)-piperidin-4-one (CAS No. 948853-53-0): Properties, Applications, and Industry Insights

1-(2,6-Difluoro-benzoyl)-piperidin-4-one (CAS 948853-53-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidin-4-one derivative, characterized by a difluorobenzoyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C12H11F2NO2 and molecular weight 239.22 g/mol make it particularly valuable for designing bioactive molecules with enhanced metabolic stability – a key consideration in modern drug discovery programs addressing challenges like drug resistance and selective targeting.

The compound's fluorinated aromatic component contributes to its growing importance in medicinal chemistry, where researchers increasingly focus on fluorine-containing pharmaceuticals. Approximately 30% of newly approved drugs now incorporate fluorine atoms, as highlighted in recent ACS Medicinal Chemistry Letters reports. This trend aligns with industry demands for compounds that improve bioavailability and binding affinity – properties where 1-(2,6-Difluoro-benzoyl)-piperidin-4-one shows significant potential.

From a synthetic perspective, the ketone group at position 4 of the piperidine ring offers multiple modification possibilities, making this compound valuable for constructing heterocyclic scaffolds. Recent patent analyses reveal its application in developing kinase inhibitors and GPCR modulators, particularly for neurological and metabolic disorders. The difluoro substitution pattern on the benzoyl group enhances both lipophilicity and electronic effects, factors crucial for optimizing blood-brain barrier penetration in CNS-targeted therapies.

Quality control parameters for CAS 948853-53-0 typically include HPLC purity ≥98%, with strict limits on residual solvents as per ICH guidelines. Analytical methods like LC-MS and NMR spectroscopy confirm structural integrity, while XRPD studies characterize its solid-state properties – essential data for pharmaceutical formulation scientists addressing polymorphism challenges. Storage recommendations generally specify protection from moisture at 2-8°C under inert atmosphere to maintain stability.

Emerging applications in crop protection chemicals demonstrate the compound's agricultural significance. Its structural motifs appear in novel fungicide candidates, particularly those targeting ergosterol biosynthesis pathways. This dual pharmaceutical-agrochemical utility positions 1-(2,6-Difluoro-benzoyl)-piperidin-4-one as a strategic building block for companies pursuing diversified chemical portfolios in the post-pandemic market.

Regulatory considerations for this compound reflect evolving REACH compliance standards in the EU and TSCA requirements in the US. While not classified as hazardous under current GHS criteria, proper laboratory handling protocols should be followed, including use of PPE and fume hoods. The scientific community continues to investigate its structure-activity relationships through computational modeling and high-throughput screening approaches.

Market analysts note growing demand for fluorinated intermediates like 948853-53-0, with projected CAGR of 6.2% through 2028 according to recent chemical industry reports. This growth reflects broader trends in precision medicine and sustainable agriculture, where targeted molecular design reduces environmental impact. The compound's scalable synthesis routes and compatibility with continuous flow chemistry further enhance its commercial viability for contract manufacturing organizations.

Ongoing research explores the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms. Its balanced lipophilic efficiency (LipE) parameters make it particularly interesting for designing bifunctional molecules in oncology and neurodegenerative disease research. These applications align with current drug discovery trends emphasizing molecular glues and allosteric modulators.

For researchers sourcing 1-(2,6-Difluoro-benzoyl)-piperidin-4-one, technical specifications should include detailed spectroscopic data (including 1H/13C NMR and HRMS), chiral purity where applicable, and comprehensive stability studies. Vendor selection should prioritize suppliers with GMP-compatible synthesis capabilities and proper regulatory documentation, especially for pharmaceutical applications requiring DMF filings.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd